2-[5-(2,4-dichlorophenyl)-1,2,4-oxadiazol-3-yl]-N-(3,4-dimethylphenyl)acetamide

• IUPAC Name: 2-[5-(2,4-dichlorophenyl)-1,2,4-oxadiazol-3-yl]-N-(3,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C18H15Cl2N3O2/c1-10-3-5-13(7-11(10)2)21-17(24)9-16-22-18(25-23-16)14-6-4-12(19)8-15(14)20/h3-8H,9H2,1-2H3,(H,21,24)
• InChI Key: FYZHTCMIXXCZIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CC2=NOC(=N2)C3=C(C=C(C=C3)Cl)Cl)C
• Molecular Formula: C18H15Cl2N3O2
• Molecular Weight: 376.2 g/mol

Description

2-[5-(2,4-dichlorophenyl)-1,2,4-oxadiazol-3-yl]-N-(3,4-dimethylphenyl)acetamide, also known as DDAO, is a chemical compound that has gained significant attention in the scientific community for its potential use in research applications. This compound is a member of the oxadiazole family and is characterized by its unique structure and properties. In

Mechanism of Action

The mechanism of action of 2-[5-(2,4-dichlorophenyl)-1,2,4-oxadiazol-3-yl]-N-(3,4-dimethylphenyl)acetamide is not fully understood, but it is believed to involve the inhibition of specific enzymes that are involved in cancer cell growth and proliferation. This compound has been shown to inhibit the activity of certain kinases, which are enzymes that play a key role in cancer cell signaling pathways. By inhibiting these enzymes, this compound can disrupt the signaling pathways that are essential for cancer cell survival and growth.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer properties, this compound has been shown to have anti-inflammatory and analgesic effects. Additionally, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[5-(2,4-dichlorophenyl)-1,2,4-oxadiazol-3-yl]-N-(3,4-dimethylphenyl)acetamide in lab experiments is its high purity and stability. Additionally, this compound is relatively easy to synthesize and can be obtained in large quantities. However, there are also limitations to using this compound in lab experiments. One of the main limitations is that the mechanism of action of this compound is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are a number of future directions for research on 2-[5-(2,4-dichlorophenyl)-1,2,4-oxadiazol-3-yl]-N-(3,4-dimethylphenyl)acetamide. One area of research that is particularly promising is the development of this compound derivatives that have improved potency and selectivity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify potential therapeutic targets for the treatment of cancer and other diseases. Overall, this compound is a promising compound with a wide range of potential applications in scientific research.

Synthesis Methods

The synthesis of 2-[5-(2,4-dichlorophenyl)-1,2,4-oxadiazol-3-yl]-N-(3,4-dimethylphenyl)acetamide involves the reaction of 2,4-dichlorobenzoyl chloride with 5-amino-1,2,4-oxadiazole in the presence of a base. The resulting product is then reacted with 3,4-dimethylphenylamine in the presence of an acid to obtain this compound. The synthesis method is relatively simple and yields a high purity product.

Scientific Research Applications

2-[5-(2,4-dichlorophenyl)-1,2,4-oxadiazol-3-yl]-N-(3,4-dimethylphenyl)acetamide has been used in a variety of research applications, including in vitro and in vivo studies. One of the most promising areas of research for this compound is in the field of cancer research. Studies have shown that this compound has potent anti-cancer properties and can inhibit the growth of cancer cells in vitro. Additionally, this compound has been shown to induce apoptosis in cancer cells, which is a process that leads to the death of cancer cells.